1-Benzyl-4-(2-chloroethyl)piperazine

• IUPAC Name: 1-benzyl-4-(2-chloroethyl)piperazine
• InChI: InChI=1S/C13H19ClN2/c14-6-7-15-8-10-16(11-9-15)12-13-4-2-1-3-5-13/h1-5H,6-12H2
• InChI Key: SLOLBVBZWFLGMO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCl)CC2=CC=CC=C2
• Molecular Formula: C13H19ClN2
• DSSTOX Substance ID: DTXSID30406298
• Molecular Weight: 238.75 g/mol
• CAS RN: 7667-37-0

Description

1-Benzyl-4-(2-chloroethyl)piperazine is a chemical compound with the molecular formula C13H19ClN2. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of 1-Benzyl-4-(2-chloroethyl)piperazine consists of a piperazine ring, which is a heterocyclic amine, substituted with a benzyl group and a 2-chloroethyl group. The empirical formula is C13H19ClN2.

Physical And Chemical Properties Analysis

The molecular weight of 1-Benzyl-4-(2-chloroethyl)piperazine is 238.756 Da. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

Metabolic Pathway Studies

1-Benzyl-4-(2-chloroethyl)piperazine, as a part of piperazine derivatives, has been studied for its metabolic pathways. For example, Lu AA21004, a piperazine derivative, was investigated for its metabolism using human liver microsomes, revealing insights into the enzymatic pathways involved in its oxidative metabolism. The study highlighted the roles of various cytochrome P450 enzymes in the formation of its metabolites, providing a detailed understanding of its biotransformation in the human body (Hvenegaard et al., 2012).

Central Pharmacological Activity

Piperazine derivatives, including 1-Benzyl-4-(2-chloroethyl)piperazine, are noted for their central pharmacological activity, primarily involving the activation of the monoamine pathway. These compounds have been researched for various therapeutic applications such as antipsychotic, antidepressant, and anxiolytic drugs. The study of these derivatives provides insights into their potential as therapeutic agents (Brito et al., 2018).

Antimicrobial and Antiviral Activities

1-Benzyl-4-(2-chloroethyl)piperazine and its related piperazine derivatives have been explored for their antimicrobial and antiviral properties. For instance, novel 1,4-disubstituted piperazines have shown promising antibacterial activities against drug-resistant bacterial strains. These findings highlight the potential of these compounds in addressing the challenge of antibiotic resistance (Shroff et al., 2022). Additionally, derivatives of 1-Benzyl-4-(2-chloroethyl)piperazine have been synthesized and evaluated for their in vitro anti-HIV activity, contributing to the search for effective treatments against HIV (Al-Masoudi et al., 2007).

Cancer Research

Piperazine derivatives, including 1-Benzyl-4-(2-chloroethyl)piperazine, have been studied for their cytotoxic activities against various cancer cell lines. Research in this area aims to design and develop novel compounds with potential anticancer properties. For example, a series of 1-(4-substitutedbenzoyl)-4-(4-chlorobenzhydryl)piperazine derivatives were synthesized and demonstrated significant growth inhibitory activity on liver, breast, colon, gastric, and endometrial cancer cell lines (Yarim et al., 2012).

Safety and Hazards

Sigma-Aldrich provides this product “as-is” and makes no representation or warranty with respect to this product. Therefore, users should handle this compound with appropriate safety measures, including wearing personal protective equipment, avoiding contact with skin and eyes, and ensuring adequate ventilation.